Cas no 668983-97-9 (Dibenzo[b,d]thiophen-2-ylboronic acid)

Dibenzo[b,d]thiophen-2-ylboronic acid structure
668983-97-9 structure
Product Name:Dibenzo[b,d]thiophen-2-ylboronic acid
CAS No:668983-97-9
MF:C12H9BO2S
MW:228.074661970139
MDL:MFCD01318982
CID:502817
PubChem ID:2794660
Update Time:2025-04-19

Dibenzo[b,d]thiophen-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,d]thiophen-2-ylboronic acid
    • Dibenzothiophene-2-boronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, B-2-dibenzothienyl-
    • dibenzothiophen-2-ylboronic acid
    • DIBENZOTHIOPHENE-2-BORONIC ACID
    • DIBENZO[B,D]THIEN-2-YLBORONIC ACID
    • Boronic acid,B-2-ibenzothienyl-
    • Boronic acid, 2-dibenzothienyl-
    • Dibenzothiophen-2-yl-dihydroxy-borane
    • Dibenzo[b,d]thiophen-2-ylboronic acid (contains varying amounts of Anhydride)
    • Dibenzo[B,D]Thien-2-Ylboronic Acid(Saltdata: Free)
    • KSC352O5L
    • CSL
    • MDL： MFCD01318982
    • Inchi： 1S/C12H9BO2S/c14-13(15)8-5-6-12-10(7-8)9-3-1-2-4-11(9)16-12/h1-7,14-15H
    • InChI Key： CSLSCVHILGCSTE-UHFFFAOYSA-N
    • SMILES： S1C2C=CC=CC=2C2C=C(B(O)O)C=CC1=2

Computed Properties

  • Exact Mass: 228.04200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Topological Polar Surface Area: 68.7

Experimental Properties

  • Density: 1.38
  • Boiling Point: 480.2℃ at 760 mmHg
  • Flash Point: 244℃
  • PSA: 68.70000
  • LogP: 1.73430

Dibenzo[b,d]thiophen-2-ylboronic acid Security Information

Dibenzo[b,d]thiophen-2-ylboronic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Dibenzo[b,d]thiophen-2-ylboronic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:668983-97-9)Dibenzothiophene-2-boronic acid
Order Number:sfd622
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:668983-97-9)Dibenzo[b,d]thiophen-2-ylboronic acid
Order Number:A835579
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):237.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:668983-97-9)Dibenzothiophene-2-boronic Acid
Order Number:LE9648
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:668983-97-9)Dibenzothiophene-2-boronic acid
sfd622
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:668983-97-9)Dibenzo[b,d]thiophen-2-ylboronic acid
A835579
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Quantity:100g
Price ($):237.0
Email